Boc-4-nitro-D-phenylalanine
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Overview
Description
Boc-4-nitro-D-phenylalanine is a derivative of phenylalanine . It is a white to light yellow solid . It is used in research and has applications in peptide synthesis .
Synthesis Analysis
The synthesis of this compound involves the use of 4-nitro-L-phenylalanine and substituted anilines with propylphosphonic anhydride (T3P®) as a coupling reagent . The Boc group is stable towards most nucleophiles and bases, making it suitable for orthogonal protection strategies .Molecular Structure Analysis
The molecular formula of this compound is C14H18N2O6 . It contains a total of 40 bonds, including 22 non-H bonds, 10 multiple bonds, 7 rotatable bonds, 4 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aliphatic), 1 (thio-) carbamate (aliphatic), 1 nitro group (aromatic), and 1 hydroxyl group .Chemical Reactions Analysis
This compound is used in Boc solid-phase peptide synthesis . The Boc group can be removed under anhydrous acidic conditions .Physical and Chemical Properties Analysis
This compound has a molecular weight of 310.30 . It is insoluble in water . It should be stored at temperatures between 2-8°C .Scientific Research Applications
Sensors and Biosensors Development
A significant application of Boc-4-nitro-D-phenylalanine is in the development of sensors and biosensors, particularly for the electrochemical detection of amino acids like phenylalanine, tyrosine, and tryptophan. These sensors leverage conducting polymers and molecularly imprinted polymers for enhanced sensitivity and selectivity, showing potential for quality control in pharmaceuticals and monitoring diseases associated with these amino acids (Dinu & Apetrei, 2022).
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
The role of Boc-4-nitro-D-phenylalanine in biochemical reactions is not well-documented in the literature. It is known that phenylalanine derivatives exhibit a variety of applications and are biologically important
Molecular Mechanism
The molecular mechanism of this compound is not well-understood. It is known that some phenylalanine derivatives can act as potent protein kinase inhibitors . It is unclear whether this compound shares this property.
Properties
IUPAC Name |
(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-nitrophenyl)propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O6/c1-14(2,3)22-13(19)15-11(12(17)18)8-9-4-6-10(7-5-9)16(20)21/h4-7,11H,8H2,1-3H3,(H,15,19)(H,17,18)/t11-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBQADBXCNQPHHY-LLVKDONJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H](CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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